2-(1-(4-(Benzyloxy)benzyl)piperidin-4-yl)-5-(4-fluorophenyl)-1,3,4-oxadiazole

• IUPAC Name: 2-(4-fluorophenyl)-5-[1-[(4-phenylmethoxyphenyl)methyl]piperidin-4-yl]-1,3,4-oxadiazole
• InChI: InChI=1S/C27H26FN3O2/c28-24-10-8-22(9-11-24)26-29-30-27(33-26)23-14-16-31(17-15-23)18-20-6-12-25(13-7-20)32-19-21-4-2-1-3-5-21/h1-13,23H,14-19H2
• InChI Key: RVRTVMPVTXWPFC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NN=C(O2)C3=CC=C(C=C3)F)CC4=CC=C(C=C4)OCC5=CC=CC=C5
• Molecular Formula: C27H26FN3O2
• Molecular Weight: 443.5 g/mol

Description

2-(1-(4-(Benzyloxy)benzyl)piperidin-4-yl)-5-(4-fluorophenyl)-1,3,4-oxadiazole is a chemical compound that has gained significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This compound has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for the development of new drugs. In

Mechanism of Action

The mechanism of action of 2-(1-(4-(Benzyloxy)benzyl)piperidin-4-yl)-5-(4-fluorophenyl)-1,3,4-oxadiazole is not fully understood. However, it is believed to act through the modulation of various signaling pathways in the body. Specifically, it has been shown to interact with the GABA receptor, which is involved in the regulation of neuronal activity. In addition, it has been found to inhibit the activity of various enzymes involved in the inflammatory response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are diverse. This compound has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant effects. In addition, it has been shown to have potential therapeutic applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(1-(4-(Benzyloxy)benzyl)piperidin-4-yl)-5-(4-fluorophenyl)-1,3,4-oxadiazole in lab experiments include its diverse biological activities and potential therapeutic applications. However, there are also limitations to using this compound in lab experiments, including its complex synthesis method and limited availability.

Future Directions

There are many future directions for the research and development of 2-(1-(4-(Benzyloxy)benzyl)piperidin-4-yl)-5-(4-fluorophenyl)-1,3,4-oxadiazole. One potential direction is to further explore its potential therapeutic applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In addition, research could focus on the development of more efficient synthesis methods for this compound, as well as the identification of other compounds with similar biological activities. Finally, research could also explore the potential use of this compound as a tool for studying various signaling pathways in the body.

Synthesis Methods

The synthesis of 2-(1-(4-(Benzyloxy)benzyl)piperidin-4-yl)-5-(4-fluorophenyl)-1,3,4-oxadiazole involves a series of chemical reactions. The starting materials include 4-aminobenzyl alcohol, benzyl bromide, and 4-fluorobenzaldehyde. The reaction proceeds through a series of steps involving the formation of an intermediate piperidine derivative, which is then reacted with a mixture of acetic anhydride and acetic acid to yield the final product.

Scientific Research Applications

The scientific research application of 2-(1-(4-(Benzyloxy)benzyl)piperidin-4-yl)-5-(4-fluorophenyl)-1,3,4-oxadiazole is vast. This compound has been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. In addition, it has been shown to have potential therapeutic applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.